N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C26H24N2O2/c1-17-9-8-14-23(19(17)3)28(26(30)20-11-5-4-6-12-20)16-22-15-21-13-7-10-18(2)24(21)27-25(22)29/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: NIOIWWIXHWFBRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(CC2=CC3=CC=CC(=C3NC2=O)C)C(=O)C4=CC=CC=C4)C
• Molecular Formula: C26H24N2O2
• Molecular Weight: 396.5 g/mol

Description

N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide, also known as DMHQM, is a novel compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DMHQM is a small molecule that has been synthesized through a multi-step process, and it has been shown to have promising biochemical and physiological effects.

Scientific Research Applications

N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to have potential therapeutic applications in various fields of scientific research. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been studied for its anti-cancer properties, and it has been shown to inhibit the growth of cancer cells in vitro. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has also been studied for its anti-inflammatory properties, and it has been shown to reduce inflammation in animal models. Additionally, N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been studied for its anti-microbial properties, and it has been shown to inhibit the growth of bacteria and fungi.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is not fully understood, but it is believed to act through multiple pathways. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to inhibit the activity of enzymes involved in cancer cell growth, such as matrix metalloproteinases. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has also been shown to inhibit the activity of pro-inflammatory cytokines, such as tumor necrosis factor-alpha. Additionally, N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to have promising biochemical and physiological effects. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi. Additionally, N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to have low toxicity in animal models, indicating its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has several advantages for lab experiments. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is a small molecule that can be easily synthesized and purified, making it a good candidate for drug development. Additionally, N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been shown to have low toxicity in animal models, indicating its potential as a safe therapeutic agent. However, N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has some limitations for lab experiments. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is a complex molecule that requires a multi-step synthesis process, which can be time-consuming and expensive. Additionally, the mechanism of action of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide. N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Future studies could focus on optimizing the synthesis of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide to improve yields and reduce costs. Additionally, future studies could focus on elucidating the mechanism of action of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide to better understand its effects. Finally, future studies could focus on testing the efficacy of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide in animal models and human clinical trials to determine its potential as a therapeutic agent.

Synthesis Methods

N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is a complex molecule that requires a multi-step synthesis process. The synthesis of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide involves the reaction of 2-hydroxy-8-methylquinoline with 2,3-dimethylbenzoyl chloride in the presence of a base. The resulting product is then reacted with benzylamine to form N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide. The synthesis of N-(2,3-dimethylphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide has been optimized to yield a high purity product with good yields.